Cas no 1261576-55-9 (3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261576-55-9
• MF: C₁₃H₆Cl₂F₃NO
• MW: 320.094051837921
• CID: 4983648
• Update Time: 2025-06-13

3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H6Cl2F3NO/c14-10-5-19-12(11(15)9(10)6-20)7-2-1-3-8(4-7)13(16,17)18/h1-6H
• InChI Key： GPQAIPCNBUJUOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CN=C1C1=CC=CC(C(F)(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Additional information on 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

Comprehensive Overview of 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261576-55-9)

3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261576-55-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethyl and dichloro substituents, exhibits remarkable properties that make it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials. Its molecular structure, featuring an isonicotinaldehyde core, provides a versatile platform for further chemical modifications, enabling researchers to explore its potential in various applications.

The growing interest in 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde can be attributed to its role in the development of novel therapeutic agents. Recent studies have highlighted its utility in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, its trifluoromethylphenyl moiety is often associated with enhanced binding affinity and metabolic stability, making it a preferred choice for drug discovery projects. Researchers are particularly intrigued by its potential in addressing unmet medical needs, such as neurodegenerative diseases and cancer, topics that frequently dominate scientific discussions and search engine queries.

In addition to its pharmaceutical applications, 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde has found use in the field of agrochemicals. The compound's halogenated and fluorinated groups contribute to its bioactivity, making it a candidate for the development of new pesticides and herbicides. This aligns with the increasing global demand for sustainable and efficient agricultural solutions, a topic that resonates with both industry professionals and environmentally conscious consumers. Searches for eco-friendly agrochemicals and advanced crop protection often lead to discussions involving such innovative compounds.

The synthesis of 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde involves a series of carefully controlled reactions, including halogenation and cross-coupling processes. These methods are well-documented in the literature, but ongoing research aims to optimize the yield and purity of the compound. Scientists are also exploring greener synthetic routes, reflecting the broader trend toward sustainable chemistry. This aspect is particularly relevant to users searching for green synthesis methods or environmentally benign chemical processes.

Another area of interest is the compound's potential in material science. The presence of electron-withdrawing groups like trifluoromethyl and chloro imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and photovoltaic devices. As the world shifts toward renewable energy sources, the demand for high-performance materials has surged, and compounds like 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde are at the forefront of this innovation.

Safety and handling of 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde are critical considerations for researchers and industrial users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing emphasis on laboratory safety and risk management, topics that frequently appear in search queries related to chemical handling.

In conclusion, 3,5-Dichloro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261576-55-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in drug discovery, agrochemicals, and material science underscore its versatility and relevance in contemporary research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a subject of interest for years to come.